Cas no 56585-57-0 (Azanium;hydron;2-sulfinatobenzoate)

• Product name: Azanium;hydron;2-sulfinatobenzoate
• CAS No: 56585-57-0
• MF: C₇H₅O₄S-^.H₄N+
• MW: 203.21566
• CID: 1599602
• PubChem ID: 56841913

Azanium;hydron;2-sulfinatobenzoate Chemical and Physical Properties

Names and Identifiers

• Ammonium hydrogen 2-sulphinatobenzoate
• ammonium 2-sulfinatobenzoate
• azanium,hydron,2-sulfinatobenzoate
• 2-sulfinatobenzoate
• azanium
• hydron
• 56585-57-0
• DTXSID00205139
• EINECS 260-271-8
• Azanium;hydron;2-sulfinatobenzoate

• Inchi： InChI=1S/C7H6O4S.H3N/c8-7(9)5-3-1-2-4-6(5)12(10)11;/h1-4H,(H,8,9)(H,10,11);1H3
• InChI Key： HBWKVUZPYGVAIT-UHFFFAOYSA-N
• SMILES： [H+].C1=CC=C(C(=C1)C(=O)[O-])S(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 203.02527
• Monoisotopic Mass: 203.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Boiling Point: 528.9°C at 760 mmHg
• Flash Point: 273.7°C
• PSA: 113.93